Cas no 1378929-70-4 (tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate)

Tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, while the trifluoroacetyl moiety enhances reactivity in subsequent transformations. This compound is useful in pharmaceutical and agrochemical research, where its structural features facilitate the synthesis of complex molecules. The trifluoroacetyl group also imparts electron-withdrawing properties, improving electrophilic reactivity in nucleophilic substitution or addition reactions. Its well-defined reactivity profile makes it a reliable building block for constructing functionalized tetrahydropyridine derivatives.
tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate structure
1378929-70-4 structure
Product Name:tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate
CAS No:1378929-70-4
MF:C12H16F3NO3
MW:279.255554199219
CID:4595104
PubChem ID:57345045
Update Time:2025-11-02

tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate
    • Inchi: 1S/C12H16F3NO3/c1-11(2,3)19-10(18)16-6-4-5-8(7-16)9(17)12(13,14)15/h7H,4-6H2,1-3H3
    • InChI Key: TUGVELKCSKEUEA-UHFFFAOYSA-N
    • SMILES: C1N(C(OC(C)(C)C)=O)C=C(C(C(F)(F)F)=O)CC1

tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate

Comprehensive Guide to tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4)

tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of tetrahydropyridine derivatives, which are known for their versatility in synthetic chemistry. The presence of both tert-butyl and trifluoroacetyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate structure features a tetrahydropyridine ring, a common scaffold in bioactive compounds. Researchers often utilize this compound in the development of drug candidates due to its ability to introduce fluorine atoms, which can improve metabolic stability and bioavailability. The CAS 1378929-70-4 identifier ensures precise identification in chemical databases and regulatory documents.

In recent years, the demand for fluorinated compounds like tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate has surged, driven by their applications in medicinal chemistry and material science. Fluorine incorporation is a hot topic in drug design, as it can enhance binding affinity and reduce side effects. This compound’s trifluoroacetyl group is particularly useful for creating analogs with improved pharmacokinetic properties.

From a synthetic perspective, tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate serves as a key building block for heterocyclic chemistry. Its tert-butyl ester moiety offers protection for carboxylic acids during multi-step reactions, while the trifluoroacetyl group can be further modified to introduce diverse functionalities. These features make it a popular choice for researchers exploring new synthetic routes.

The compound’s stability under various conditions makes it suitable for scale-up processes in industrial settings. Manufacturers and suppliers of CAS 1378929-70-4 often highlight its high purity and consistent quality, which are critical for reproducible research outcomes. As the pharmaceutical industry continues to focus on precision medicine, intermediates like tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate play a pivotal role in developing targeted therapies.

Another area of interest is the use of tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate in catalysis and ligand design. The electron-withdrawing nature of the trifluoroacetyl group can influence reaction kinetics, enabling novel transformations. Researchers are also investigating its potential in asymmetric synthesis, where chiral auxiliaries derived from this compound could lead to enantioselective products.

For those sourcing tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate, it is essential to verify the CAS number 1378929-70-4 to ensure authenticity. Reputable suppliers provide detailed analytical data, including NMR and HPLC profiles, to confirm purity. Storage recommendations typically include keeping the compound in a cool, dry environment to maintain its integrity over time.

In summary, tert-butyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1378929-70-4) is a multifaceted compound with significant applications in drug discovery, catalysis, and material science. Its unique structural features and reactivity profile make it indispensable for modern synthetic chemistry. As research into fluorinated compounds expands, this intermediate will likely remain a cornerstone for innovative scientific advancements.

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